Cas no 1344479-13-5 ((2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine)

• Product Name: (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine
• CAS No: 1344479-13-5
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5950069
• PubChem ID: 96657089
• Update Time: 2025-06-10

(2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine
• EN300-1982310
• 1344479-13-5

• Inchi： 1S/C10H13ClFN/c1-7(13)2-3-8-6-9(11)4-5-10(8)12/h4-7H,2-3,13H2,1H3/t7-/m0/s1
• InChI Key： OCKVUWGNHUFGLN-ZETCQYMHSA-N
• SMILES： ClC1=CC=C(C(=C1)CC[C@H](C)N)F

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine

Recent Advances in the Study of (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine (CAS: 1344479-13-5)

The compound (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine (CAS: 1344479-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess (ee > 99%). This advancement is critical for scaling up production and ensuring the compound's purity for preclinical and clinical studies.

Pharmacological evaluations have revealed that (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine exhibits potent activity as a serotonin-norepinephrine reuptake inhibitor (SNRI). In vitro assays using human monoamine transporters showed high affinity for both serotonin (5-HT) and norepinephrine (NE) transporters, with IC50 values in the low nanomolar range. These findings suggest potential applications in the treatment of mood disorders such as depression and anxiety.

Further investigations into the compound's mechanism of action have uncovered its ability to modulate neuroinflammatory pathways. A recent study in Neuropharmacology (2024) reported that (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine significantly reduces pro-inflammatory cytokine release in microglial cells, highlighting its neuroprotective properties. This dual action—combining neurotransmitter reuptake inhibition and anti-inflammatory effects—positions it as a promising candidate for multifactorial neurological disorders.

In addition to its central nervous system (CNS) applications, (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine has shown potential in pain management. Preclinical models of neuropathic pain demonstrated that the compound effectively attenuates hyperalgesia and allodynia, with a favorable side-effect profile compared to existing therapies. These results were presented at the 2024 American Chemical Society National Meeting, sparking interest in further clinical development.

Despite these promising findings, challenges remain in the development of (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine. Pharmacokinetic studies indicate moderate oral bioavailability, necessitating formulation optimization to enhance its therapeutic efficacy. Additionally, comprehensive toxicology assessments are underway to ensure its safety profile meets regulatory standards for human trials.

In conclusion, (2S)-4-(5-chloro-2-fluorophenyl)butan-2-amine (CAS: 1344479-13-5) represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological profile, combining SNRI activity with anti-inflammatory effects, offers novel therapeutic opportunities. Continued research efforts are expected to further elucidate its potential and address current limitations, paving the way for its transition into clinical applications.